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Compound of Interest

Compound Name: Methyl propargyl ether

Cat. No.: B1359925

For Immediate Reference: Essential Safety and Logistical Information for the Use of Methyl
Propargyl Ether in Research and Development.

This document provides crucial, actionable guidance for researchers, scientists, and drug
development professionals on the safe handling, storage, and disposal of Methyl propargyl
ether. Adherence to these protocols is essential for ensuring laboratory safety and maintaining

the integrity of your research.

Core Safety and Physical Properties

Methyl propargyl ether is a highly flammable liquid and vapor that can cause skin and serious
eye irritation.[1] It is also a peroxide-forming chemical, which necessitates specific handling and
storage precautions to mitigate the risk of explosion over time.[2]
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Property Value Source
CAS Number 627-41-8 [3]
Molecular Formula CaHeO [3114]
Molecular Weight 70.09 g/mol [11[3]
Appearance Colorless to light yellow liquid [3114]
Boiling Point 61-62°C [3]
Flash Point -18 °C (-0.4 °F) - closed cup

Density 0.83 g/mL [3]
Storage Temperature 2-8°C [3]

Operational Plan: From Receipt to Use

1. Receiving and Inspection:

» Upon receipt, visually inspect the container for any signs of damage, crystallization, or
discoloration.[2] Do not open any container that appears compromised.

e Record the date of receipt and the date of opening on the container.[2]

2. Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[5]

e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) are required.

o Skin and Body Protection: A lab coat or other protective clothing is mandatory.[5] In case of
potential splashing, consider an apron or coveralls.

o Respiratory Protection: Use a NIOSH-approved respirator with an organic vapor cartridge if
working in a poorly ventilated area or when exposure limits may be exceeded. A dust mask
type N95 (US) is also mentioned.

w

. Handling and Storage:
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o Work in a well-ventilated area, preferably within a chemical fume hood.
o Keep the container tightly closed when not in use.[6]

e Store in a cool, dark, and dry place, away from heat, sparks, open flames, and direct
sunlight.[2][4]

e Ground and bond containers and receiving equipment to prevent static discharge.[6]
e Use only non-sparking tools.[6]

» Due to its peroxide-forming nature, it is crucial to test for the presence of peroxides before
use, especially if the container has been opened for an extended period or if the chemical
has been stored for more than 12 months.[2] Discard or test for peroxides every 3 months for
opened containers.[2]

Emergency Spill Response

A spill of Methyl propargyl ether presents a significant fire and health hazard. The following
workflow outlines the immediate steps to be taken in the event of a spill.
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Workflow for handling a Methyl propargyl ether spill.
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Disposal Plan

Proper disposal of Methyl propargyl ether and any contaminated materials is critical to ensure
environmental and personnel safety.

1. Waste Segregation and Collection:

o Collect waste Methyl propargyl ether and any materials used for spill cleanup (e.qg.,
absorbent pads, contaminated gloves) in a designated, properly labeled, and sealed
container.

¢ Do not mix with other waste streams unless explicitly permitted by your institution's
hazardous waste management plan.

2. Labeling:

o The waste container must be clearly labeled as "Hazardous Waste" and include the full
chemical name: "Methyl propargyl ether."

« Indicate the associated hazards, such as "Flammable Liquid" and "Irritant.”
3. Storage of Waste:

o Store the sealed waste container in a designated hazardous waste accumulation area. This
area should be cool, dry, and well-ventilated, away from sources of ignition.

4. Final Disposal:

o Dispose of the contents and container in accordance with all local, state, and federal
regulations.[6] This should be done through an approved waste disposal plant or a licensed
hazardous waste contractor.[6]

» Never dispose of Methyl propargyl ether down the drain.

By implementing these detailed operational and disposal plans, you can significantly mitigate
the risks associated with the handling of Methyl propargyl ether, fostering a safer and more
productive research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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